Cas no 31181-84-7 ([5-(trifluoromethyl)pyridin-2-yl]methanol)

• Product Name: [5-(trifluoromethyl)pyridin-2-yl]methanol
• CAS No: 31181-84-7
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• MDL: MFCD04117762
• CID: 304255
• PubChem ID: 3820787
• Update Time: 2025-05-20

[5-(trifluoromethyl)pyridin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• (5-(Trifluoromethyl)pyridin-2-yl)methanol
• (5-TRIFLUOROMETHYL-PYRIDIN-2-YL) METHANOL
• [3-(2-CHLORO-PHENYL)-ISOXAZOL-5-YL]-METHANOL
• [5-(Trifluoromethyl)-2-pyridinyl]methanol
• 2-Pyridinemethanol,5-(trifluoromethyl)-
• [5-(trifluoromethyl)pyridin-2-yl]methanol
• (5-Trifluoromethyl-pyridin-2-yl)-methanol
• (5-Trifluoromethyl-pyridin2-yl)-methanol
• 31181-84-7
• DTXSID20396871
• EN300-181708
• AB20728
• J-501520
• CS-W003196
• 2-hydroxymethyl-5-trifluoromethylpyridine
• (5-Trifluoromethylpyridin-2-yl)methanol
• (5-Trifluoromethyl-pyridin-2-yl)methanol
• SCHEMBL472531
• FT-0681918
• A876010
• MFCD04117762
• AMY19173
• EE-0713
• BB 0262691
• AR2111
• AC-29118
• [5-(TRIFLUOROMETHYL)-2-PYRIDYL]METHANOL
• 5-(TRIFLUOROMETHYL)PYRIDINE-2-METHANOL
• 2-(HYDROXYMETHYL)-5-(TRIFLUOROMETHYL)PYRIDINE
• AKOS006295430
• SY030924
• DA-07064

• MDL： MFCD04117762
• Inchi： 1S/C7H6F3NO/c8-7(9,10)5-1-2-6(4-12)11-3-5/h1-3,12H,4H2
• InChI Key： GVAFEGOUIQFLQH-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CO)C=C1)(F)F

Computed Properties

• Exact Mass: 177.04000
• Monoisotopic Mass: 177.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1A^2
• XLogP3: 0.9

Experimental Properties

• Color/Form: Yellow to Brown Sticky Oil to Semi-Solid
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.462
• PSA: 33.12000
• LogP: 1.59270
• Vapor Pressure: No data available

[5-(trifluoromethyl)pyridin-2-yl]methanol Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on [5-(trifluoromethyl)pyridin-2-yl]methanol

Comprehensive Guide to [5-(Trifluoromethyl)pyridin-2-yl]methanol (CAS No. 31181-84-7): Properties, Applications, and Market Insights

[5-(Trifluoromethyl)pyridin-2-yl]methanol (CAS No. 31181-84-7) is a specialized fluorinated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, often referred to as TFMP alcohol or trifluoromethyl pyridine methanol, serves as a versatile building block in organic synthesis due to its unique structural features. The presence of the trifluoromethyl group (-CF3) and the hydroxymethyl moiety (-CH2OH) on the pyridine ring makes it particularly valuable for designing molecules with enhanced biological activity and improved physicochemical properties.

The growing interest in fluorinated compounds like [5-(trifluoromethyl)pyridin-2-yl]methanol stems from their increasing importance in drug discovery and crop protection. Recent studies show that approximately 30% of newly approved pharmaceuticals contain at least one fluorine atom, highlighting the crucial role of fluorine chemistry in modern medicinal chemistry. The trifluoromethyl pyridine scaffold has become particularly prominent in the development of antiviral agents, anticancer drugs, and agrochemicals, making this compound a subject of intense research.

From a chemical perspective, [5-(trifluoromethyl)pyridin-2-yl]methanol exhibits several noteworthy characteristics. The electron-withdrawing nature of the trifluoromethyl group significantly influences the compound's reactivity, while the hydroxymethyl group provides a convenient handle for further derivatization. These properties make it an excellent intermediate for creating more complex molecules with tailored biological activities. Researchers frequently employ this compound in Suzuki coupling reactions, esterification processes, and nucleophilic substitution reactions to build diverse molecular architectures.

The pharmaceutical applications of TFMP alcohol are particularly exciting in the context of current global health challenges. With the increasing demand for antiviral therapeutics and anti-inflammatory drugs, this compound has shown promise as a key building block in several drug development programs. Its structural features contribute to improved metabolic stability and membrane permeability in drug candidates, addressing two critical challenges in modern drug design. Moreover, the compound's potential in developing CNS-active drugs has attracted attention from neuroscience researchers.

In the agrochemical sector, [5-(trifluoromethyl)pyridin-2-yl]methanol plays a crucial role in developing next-generation crop protection agents. The trifluoromethyl group is known to enhance the biological activity and environmental stability of pesticides, making derivatives of this compound valuable for creating more effective and sustainable agricultural solutions. Recent innovations in precision agriculture and green chemistry approaches have further increased the demand for such specialized intermediates.

The synthesis and handling of [5-(trifluoromethyl)pyridin-2-yl]methanol require specialized expertise in fluorine chemistry. Modern synthetic approaches often involve catalytic fluorination methods or building block strategies to introduce the trifluoromethyl group efficiently. The compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions. Its solubility profile makes it suitable for various reaction conditions, though proper safety protocols should always be followed when handling any chemical substance.

Market trends indicate growing demand for fluorinated pyridine derivatives like TFMP alcohol, particularly in regions with strong pharmaceutical and agrochemical industries. The Asia-Pacific market has shown particularly robust growth, driven by increasing R&D investments and expanding chemical manufacturing capabilities. Quality standards for this compound continue to rise, with manufacturers focusing on high-purity grades and custom synthesis services to meet diverse research needs.

From an environmental perspective, researchers are exploring more sustainable approaches to producing [5-(trifluoromethyl)pyridin-2-yl]methanol and its derivatives. Innovations in catalysis and green chemistry principles are helping reduce the environmental footprint of fluorinated compound synthesis. These developments align with broader industry trends toward sustainable chemistry and responsible innovation in chemical manufacturing.

The future outlook for [5-(trifluoromethyl)pyridin-2-yl]methanol appears promising, with potential applications expanding into new areas such as materials science and electronic chemicals. As research continues to uncover novel uses for this versatile building block, its importance in specialized chemical synthesis is likely to grow further. Scientists and manufacturers alike are encouraged to stay informed about the latest developments in fluorine chemistry and heterocyclic compound applications to fully leverage the potential of this valuable chemical intermediate.